Cas no 6341-07-7 (1, 3, 4, 5, 6-Penta-O-Ac-D-Fructose)

• Product Name: 1, 3, 4, 5, 6-Penta-O-Ac-D-Fructose
• CAS No: 6341-07-7
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• CID: 2019411
• PubChem ID: 240293
• Update Time: 2025-04-21

1, 3, 4, 5, 6-Penta-O-Ac-D-Fructose Chemical and Physical Properties

Names and Identifiers

• 1, 3, 4, 5, 6-Penta-O-Ac-D-Fructose
• Penta-Ac-alpha-D-Pyranose-Fructose
• keto-D-fructose penta-acetate;peracetylated fructose;penta-O-acetyl-D-frucrose;1,3,4,5,6-Penta-O-acetyl-keto-D-fructose;1,3,4,5,6-Penta-O-methyl-D-fructose;ketodeoxynonulosonic acid;
• D-Fructose, 1,3,4,5,6-pentaacetate
• 494828-55-6
• DTXSID60979586
• 1,3,4,5,6-Penta-O-acetylhex-2-ulose #
• NSC-46395
• Fructose,3,4,5,6-pentaacetate, D-
• NSC46395
• Fructose, 1,3,4,5,6-pentaacetate, D-
• 5-Oxohexane-1,2,3,4,6-pentayl pentaacetate
• MP05754
• 1,3,4,5,6-PENTA-O-ACETYL-2-KETO-D-FRUCTOSE
• 6341-07-7
• D-Fructose,3,4,5,6-pentaacetate
• BEZJAQLKYOEUBD-UHFFFAOYSA-N
• 1,3,4,5,6-Penta-O-acetylhex-2-ulose

• Inchi： 1S/C16H22O11/c1-8(17)23-6-13(22)15(26-11(4)20)16(27-12(5)21)14(25-10(3)19)7-24-9(2)18/h14-16H,6-7H2,1-5H3
• InChI Key： BEZJAQLKYOEUBD-UHFFFAOYSA-N
• SMILES： CC(OCC(C(C(C(COC(=O)C)=O)OC(=O)C)OC(=O)C)OC(=O)C)=O

Computed Properties

• Exact Mass: 390.11600
• Monoisotopic Mass: 390.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 478.1°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.463
• PSA: 148.57000
• LogP: -0.52320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives